5,5-dimethyl-4H-1,2-oxazol-3-amine

• IUPAC Name: 5,5-dimethyl-4H-1,2-oxazol-3-amine
• InChI: InChI=1S/C5H10N2O/c1-5(2)3-4(6)7-8-5/h3H2,1-2H3,(H2,6,7)
• InChI Key: LWABIKVVWYCMII-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=NO1)N)C
• Molecular Formula: C5H10N2O
• Molecular Weight: 114.15 g/mol
• CAS RN: 41832-95-5

Description

5,5-dimethyl-4H-1,2-oxazol-3-amine is an isoxazole derivative. Isoxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is used in the preparation of a variety of biologically active compounds.

Molecular Structure Analysis

The molecular structure of 5,5-dimethyl-4H-1,2-oxazol-3-amine is represented by the formula C5H10N2O. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Physical And Chemical Properties Analysis

5,5-dimethyl-4H-1,2-oxazol-3-amine is a powder with a melting point of 101-103°C. It has a molecular weight of 112.130 Da.

Safety and Hazards

The compound is classified as hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes severe skin burns and eye damage and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection.

Future Directions

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has increased in recent years. Researchers around the globe are synthesizing various oxazole derivatives and screening them for their various biological activities. This suggests that 5,5-dimethyl-4H-1,2-oxazol-3-amine and similar compounds may have potential for future research and development in medicinal chemistry.

Mechanism of Action

Target of Action

The primary targets of 5,5-dimethyl-4,5-dihydro-1,2-oxazol-3-amine are currently unknown. This compound belongs to the class of oxazoles, which are known to exhibit a broad spectrum of biological activities . .

Mode of Action

Oxazole derivatives are known to exhibit various biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant effects . .

Biochemical Pathways

Oxazole derivatives are known to interact with various biochemical pathways due to their broad spectrum of biological activities . .

Pharmacokinetics

Pharmacokinetics refers to the movement of a drug into, through, and out of the body, and these properties significantly impact a drug’s bioavailability . .

Result of Action

Given the broad spectrum of biological activities exhibited by oxazole derivatives , it is likely that this compound has multiple effects at the molecular and cellular levels.